2-Amino-5-(5-fluorobenzo[d]thiazol-2-yl)benzonitrile

• Molecular Formula: C14H8FN3S
• Molecular Weight: 269.30 g/mol
• IUPAC Name: 2-amino-5-(5-fluoro-1,3-benzothiazol-2-yl)benzonitrile
• InChI: InChI=1S/C14H8FN3S/c15-10-2-4-13-12(6-10)18-14(19-13)8-1-3-11(17)9(5-8)7-16/h1-6H,17H2
• InChI Key: GNMLNGDFMLEYNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC3=C(S2)C=CC(=C3)F)C#N)N

Description

2-Amino-5-(5-fluorobenzo[d]thiazol-2-yl)benzonitrile is a useful research compound. Its molecular formula is C14H8FN3S and its molecular weight is 269.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Fluoro-2-(4′-amino-3′-iodophenyl)benzothiazole (5 g, 0.0135 mol), copper cyanide (3.65 g, 0.04 mol) and DMF (100 ml) were heated under reflux for 6 hrs, cooled and the solvent removed under vacuum. The residue was stirred in water (50 ml) for 30 mins, then the product extracted with ethyl acetate (2×100 ml). The combined extracts were dried (Na2SO4), evaporated and the residue recrystallised from ethanol to give a white solid.